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Compound of Interest

Compound Name: 3-Iodophenol

Cat. No.: B1680319 Get Quote

An In-depth Technical Guide to 3-Iodophenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Iodophenol (CAS No: 626-02-8),

a pivotal halogenated phenol intermediate in organic synthesis and pharmaceutical

development. The document details its physicochemical properties, synthesis methodologies,

and key applications, with a focus on its role in forming carbon-carbon and carbon-heteroatom

bonds. Detailed experimental protocols for its synthesis and its application in Suzuki-Miyaura

coupling are provided, alongside visual diagrams to elucidate reaction pathways and

workflows. This guide is intended to be a valuable resource for researchers and professionals

engaged in synthetic chemistry and drug discovery.

Chemical Identity and Properties
3-Iodophenol, also known as m-iodophenol, is an aromatic organic compound valued for its

dual reactivity, stemming from its phenolic hydroxyl group and the iodo substituent on the

benzene ring.[1]

Quantitative Data Summary
The key physicochemical properties of 3-Iodophenol are summarized in the table below for

quick reference.
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Property Value Reference(s)

CAS Number 626-02-8 [2]

Molecular Formula C₆H₅IO [2]

Molecular Weight 220.01 g/mol [2]

Appearance
Yellow-beige to grey crystalline

powder/crystals
[2]

Melting Point 42-44 °C [2]

Boiling Point 190 °C [2]

Solubility

Slightly soluble in water;

soluble in DMSO, ethyl

acetate, and chloroform.

[2]

pKa 9.03 [2]

Synthesis of 3-Iodophenol
The most common and reliable method for the synthesis of 3-Iodophenol is through the

diazotization of 3-aminophenol, followed by a Sandmeyer-type reaction with potassium iodide.

Synthesis Pathway
The following diagram illustrates the chemical transformation from 3-aminophenol to 3-
Iodophenol.
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Reactants

Process

Product

3-Aminophenol

Diazotization

Step 1

NaNO₂ / HCl (aq) KI (aq)

Iodination

Diazonium Salt Intermediate

3-Iodophenol

Step 2

Reaction Setup
Reaction Work-up & Purification

Combine Reactants:
3-Iodophenol (1.0 eq.)

Arylboronic Acid (1.2 eq.)
Base (e.g., K₂CO₃, 2.0 eq.)

Add Solvent
(e.g., Dioxane/Water)

Degas Mixture
(Ar or N₂ purge)

Add Pd Catalyst
(e.g., Pd(PPh₃)₄)

Heat Mixture
(e.g., 80-100 °C)

Monitor Progress
(TLC or LC-MS) Cool to RT & Quench Extract with

Organic Solvent Dry & Concentrate Purify
(Column Chromatography)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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